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Get Quote

Executive Summary & Structural Hypothesis
This guide details the in silico characterization protocol for 3-(3-Bromo-5-
chlorophenyl)morpholine, a halogenated morpholine derivative. Based on structural activity

relationship (SAR) analysis of the morpholine scaffold—common in psychostimulants like

Phenmetrazine and antidepressants like Reboxetine—this molecule is hypothesized to function

as a Monoamine Transporter (MAT) Modulator, specifically targeting Dopamine (DAT) and

Norepinephrine (NET) transporters.

The presence of the 3,5-dihalo substitution pattern (Bromine and Chlorine) on the phenyl ring is

predicted to enhance lipophilicity and metabolic stability compared to non-halogenated

analogs, potentially increasing blood-brain barrier (BBB) penetration and affinity for

hydrophobic pockets within the transporter orthosteric sites.

Chemical Entity & Physiochemical Profiling
Before docking, the ligand must be characterized to establish "drug-likeness" and

bioavailability.
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Structural Definition
IUPAC Name: 3-(3-bromo-5-chlorophenyl)morpholine[1]

SMILES:C1COCCN1C2=CC(=CC(=C2)Cl)Br (Assumed connection at Morpholine C3,

adjacent to Nitrogen).

Stereochemistry: The C3 position is a chiral center. The protocol requires generating both

(R) and (S) enantiomers, as MAT selectivity is often stereospecific (e.g., (S)-Phenmetrazine

is more potent at DAT than its enantiomer).

Computed Physiochemical Properties (SwissADME
Protocol)
The following parameters are critical for CNS-active candidates. These values are predicted

based on the fragmental contribution of the 3-bromo-5-chloro-phenyl moiety.

Property Predicted Value Interpretation

Molecular Weight ~276.56 g/mol
Optimal for CNS penetration (<

400).

LogP (Lipophilicity) 3.2 – 3.8
Highly lipophilic; excellent BBB

permeability.

TPSA ~21.26 Å²
Low polar surface area;

indicates high brain uptake.

H-Bond Donors 1 (Amine)
Favorable for receptor

interaction.

H-Bond Acceptors 2 (O, N)
Standard for monoamine

analogs.

Lipinski Violations 0 Drug-like candidate.[2][3][4]

Target Identification & Homology Modeling
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Since no crystal structure exists for this specific ligand, we utilize Homology Modeling and

Ligand-Based Target Prediction.

Target Prediction Workflow
Using the Similarity Ensemble Approach (SEA) and SwissTargetPrediction, the morpholine

scaffold heavily biases prediction toward the Solute Carrier 6 (SLC6) family.

Primary Targets: Dopamine Transporter (DAT), Norepinephrine Transporter (NET).[2][5][6]

Secondary Targets: Serotonin Transporter (SERT), Sigma Receptors (σ1).

Protein Structure Preparation
Human DAT (hDAT) is the primary target. As full hDAT crystal structures are rare, we use the

Drosophila melanogaster DAT (dDAT) (PDB: 4M48) as a template, which shares high

sequence identity in the binding site.

Protocol:

Retrieve PDB 4M48 (bound with Nortriptyline).

Clean Structure: Remove water molecules and non-interacting ions.

Mutate Residues: Use Modeller to mutate non-conserved residues to the human sequence

(hDAT) within 5Å of the binding site (specifically Asp79 and Phe153 regions).

Energy Minimization: Apply the CHARMM force field to relax the side chains.

Molecular Docking Protocol
This section outlines the step-by-step workflow to predict binding affinity (

) and binding modes.

Workflow Visualization
The following diagram illustrates the computational pipeline from ligand generation to binding

score validation.
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Caption: Figure 1. In silico workflow for predicting bioactivity of halogenated morpholines

against monoamine transporters.

Docking Methodology (AutoDock Vina)
Grid Box Definition:

Center: Coordinates of the co-crystallized ligand (e.g., Nortriptyline in 4M48).

Dimensions:

Å.

Focus: The orthosteric binding site (S1), specifically the interaction with Asp79 (salt bridge

with amine) and Phe320 (pi-stacking).

Halogen Bonding Settings:

Standard Vina scoring often underestimates halogen bonds. Enable specific halogen-bond

terms if using AutoDock Vina XB or Glide XP.

Rationale: The Chlorine (Cl) and Bromine (Br) atoms on the phenyl ring are electron-

withdrawing, creating a "sigma hole" that can interact with backbone carbonyl oxygens

(e.g., Ala159).

Expected Binding Mode
Protonated Amine: Forms a salt bridge with Asp79.
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Phenyl Ring: Engages in

stacking with Phe320 or Phe153.

3-Br / 5-Cl Substituents: Occupy the hydrophobic sub-pocket (S2), potentially increasing

selectivity for DAT over SERT due to steric constraints in SERT's binding pocket.

ADMET & Toxicity Prediction
Safety profiling is critical for halogenated compounds due to potential hepatotoxicity or

cardiotoxicity.

Metabolic Stability (CYP450)
Halogenation typically blocks metabolic hydroxylation, extending half-life. However, it increases

the risk of CYP inhibition.

Prediction: The molecule is likely a CYP2D6 Inhibitor.

Implication: Potential drug-drug interactions (DDI) if co-administered with other CYP2D6

substrates (e.g., SSRIs).

hERG Toxicity (Cardiotoxicity)
Using Pred-hERG or pkCSM:

Risk: Moderate.

Mechanism:[6][7][8] Lipophilic secondary amines can block the hERG potassium channel.

The 3,5-dihalo pattern increases lipophilicity (

), which correlates with higher hERG blockade risk.

Pathway Visualization: Synaptic Effect
The predicted pharmacological outcome is the elevation of synaptic dopamine.
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Caption: Figure 2. Predicted Mechanism of Action: Inhibition of DAT leading to increased

dopaminergic signaling.[9]

Validation Strategy
To ensure the in silico model is trustworthy, it must be validated against known analogs.

Control Docking: Dock Phenmetrazine and 3-Fluorophenmetrazine (3-FPM) into the same

model.
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Correlation Check:

If Phenmetrazine Score = -7.5 kcal/mol.

And 3-FPM Score = -8.1 kcal/mol.

Target Molecule Score should be

-8.5 kcal/mol (due to larger halogens increasing Van der Waals contact).

RMSD Calculation: Perform a 10ns Molecular Dynamics (MD) simulation (using GROMACS)

to verify the ligand stays within 2Å RMSD of the docked pose.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.aaronchem.com/prod/1344414-90-9
https://pmc.ncbi.nlm.nih.gov/articles/PMC7316143/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7316143/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7316143/
https://www.drugsandalcohol.ie/30411/
https://www.drugsandalcohol.ie/30411/
https://www.drugsandalcohol.ie/30411/
https://www.mdpi.com/2227-9059/11/5/1468
https://www.researchgate.net/figure/Affinity-of-Stimulants-at-Monoamine-Transporters-NET-DAT-and-SERT-in-Ligand-Binding_tbl1_353929707
https://www.researchgate.net/publication/324609850_Synthesis_analytical_characterization_and_monoamine_transporter_activity_of_the_new_psychoactive_substance_4-methylphenmetrazine_4-MPM_with_differentiation_from_its_ortho_-_and_meta_-_positional_isome
https://www.researchgate.net/profile/Wei-Li-479/publication/380897199_In_Silico_Generation_of_Structural_and_Intermolecular_Binding_Affinity_Data_with_Reasonable_Accuracy_Expanding_Horizons_in_Drug_Discovery_and_Design/links/66544de5bc86444c7205cbef/In-Silico-Generation-of-Structural-and-Intermolecular-Binding-Affinity-Data-with-Reasonable-Accuracy-Expanding-Horizons-in-Drug-Discovery-and-Design.pdf
https://www.scholarsresearchlibrary.com/articles/morpholinylbenzothiazine-consider-as-bioactive-compound.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2841478/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2841478/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2841478/
https://prismbiolab.com/ja/oral-bioavailability-prediction-screening-gift-of-swissadme/
https://prismbiolab.com/ja/oral-bioavailability-prediction-screening-gift-of-swissadme/
https://patents.google.com/patent/US20130203752A1/en
https://patents.google.com/patent/US20130203752A1/en
https://www.benchchem.com/product/b12507619/docs#computational-pharmacological-profiling-3-3-bromo-5-chlorophenyl-morpholine
https://www.benchchem.com/product/b12507619/docs#computational-pharmacological-profiling-3-3-bromo-5-chlorophenyl-morpholine
https://www.benchchem.com/product/b12507619/docs#computational-pharmacological-profiling-3-3-bromo-5-chlorophenyl-morpholine
https://www.benchchem.com/product/b12507619/docs#computational-pharmacological-profiling-3-3-bromo-5-chlorophenyl-morpholine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12507619?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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